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Compound of Interest

Compound Name: AK 275

Cat. No.: B1664478 Get Quote

It appears there might be some ambiguity regarding the substance "AK 275," as search results

yield information for two distinct materials: Asahiklin AK-225, a cleaning solvent, and Actinium-

225 (Ac-225), a radioactive isotope used in medical applications. To ensure the highest level of

safety, we will provide essential information for both substances. Please verify the exact identity

of the material you are working with by checking the manufacturer's label and Safety Data

Sheet (SDS).

Section 1: Asahiklin AK-225 (HCFC-225)
Asahiklin AK-225 is a non-flammable cleaning solvent. Although it is less hazardous than many

other solvents, proper personal protective equipment (PPE) and handling procedures are

crucial to ensure laboratory safety.

Essential Safety and Logistical Information
Personal Protective Equipment (PPE):

When handling Asahiklin AK-225, the following PPE is recommended to minimize exposure:

Eye Protection: For normal conditions, safety glasses are sufficient. Where there is a

reasonable probability of liquid contact, splash-proof goggles should be worn.[1][2]

Skin Protection: Impervious gloves are recommended to prevent skin irritation from

prolonged or repeated contact. Suitable glove materials include Viton, Solvex, Butyl, Buna,

and Neoprene.[1][3]
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Respiratory Protection: Work should be conducted in a well-ventilated area.[1] If workplace

exposure limits are likely to be exceeded, a respiratory protection program that meets OSHA

1910.134 and ANSI Z88.2 requirements must be followed.[1][3]

Protective Clothing: Standard laboratory coats should be worn to prevent skin contact.

Handling and Storage:

Use with sufficient ventilation to keep employee exposure below recommended limits.[1][3]

Avoid contact with eyes and prolonged skin exposure.[1][3]

Do not allow the product to come into contact with open flames or electrical heating

elements, as dangerous decomposition products may form.[1][3]

Store in a cool, well-ventilated area with a low fire risk.[1][3] Storage in subsurface locations

should be avoided.[1][3]

If a container's temperature exceeds its boiling point, cool the container before opening.[1][3]

Spill and Disposal Plan:

Small Spills: Contain the spill with a dike to prevent entry into sewers.[1][4]

Large Spills: Evacuate the area immediately.[1][4] Dike the area to contain the spill and

prevent contamination of ground and surface waters.[1][4]

Cleanup: Recover the spilled material using an adsorbent, such as sawdust or vermiculite,

and sweep it into closed containers for disposal.[1][4] After all visible traces have been

removed, thoroughly wet vacuum the area.[1][4] Do not flush to the sewer.[1][4] If the spill

area is porous, remove the contaminated earth or gravel and place it in closed containers for

disposal.[1][4]

Disposal: Recover by distillation or remove to a permitted waste disposal facility.[3][4] All

disposal practices must be in compliance with federal, state, and local regulations.[3]
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Physical and Chemical Properties of Asahiklin AK-225:

Property Value

Appearance Clear, colorless liquid[1]

Odor Faint ethereal odor[1]

Boiling Point 54°C (129°F)[1]

Flash Point None[1]

Vapor Density 7.0 (Air = 1)[1]

Solubility in Water Insoluble[1]

Specific Gravity 1.55 @ 25°C

Experimental Protocols
No specific experimental protocols for "AK 275" were found in the search results. The provided

information focuses on the safe handling and properties of Asahiklin AK-225 as a cleaning

solvent.
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Spill Occurs

Spill of AK-225 Detected
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Click to download full resolution via product page

Caption: Asahiklin AK-225 Spill Response Workflow.

Section 2: Actinium-225 (Ac-225)
Actinium-225 is a radioactive isotope that emits alpha particles. It is used in nuclear medicine

for Targeted Alpha Therapy (TAT) in cancer treatment.[5][6][7] Handling Ac-225 requires strict

adherence to radiation safety protocols and is fundamentally different from handling a chemical

solvent.
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Essential Safety and Logistical Information
Personal Protective Equipment (PPE):

Handling radioactive materials like Ac-225 requires specialized PPE to prevent internal and

external contamination.

Lab Coat and Double Gloves: A standard requirement in any radiochemistry laboratory.

Eye Protection: Safety glasses or goggles.

Dosimetry: Personal dosimeters to monitor radiation exposure.

Shielding: While alpha particles have a short range and are stopped by a sheet of paper or

the outer layer of skin, the decay products of Ac-225 emit beta and gamma radiation, which

may require lead or tungsten shielding.

Handling and Storage:

All work with Ac-225 must be conducted in a designated radiological laboratory equipped

with appropriate shielding and containment, such as a glove box or a fume hood designed

for radiochemical work.

Use remote handling tools (tongs, forceps) to minimize direct contact and increase the

distance from the source.

Regularly monitor the work area for radioactive contamination using appropriate survey

meters.

Store Ac-225 in a shielded container in a designated and secured radioactive materials

storage area.

Spill and Disposal Plan:

Spills: In case of a spill, the area must be immediately cordoned off. Follow established

institutional radiation safety procedures for spill cleanup. This typically involves using

absorbent materials to contain the spill and decontaminating the area under the supervision

of a Radiation Safety Officer.
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Disposal: All waste generated from work with Ac-225 (gloves, absorbent paper, vials, etc.) is

considered radioactive waste and must be disposed of in designated radioactive waste

containers according to institutional and regulatory requirements.

Data Presentation
Nuclear Properties of Actinium-225:

Property Value

Half-life 9.919 days[7][8]

Decay Mode Alpha decay[8][9]

Primary Alpha Energy ~6 MeV[5]

Decay Chain
Decays to stable Bismuth-209 through a series

of short-lived daughter isotopes.[5][6][8]

Key Gamma Emissions
218 keV (from Fr-221) and 440 keV (from Bi-

213)[5][8]

Experimental Protocols
The use of Actinium-225 in research, particularly for radiolabeling antibodies or peptides for

targeted alpha therapy, involves complex multi-step protocols.[8] These are highly specific to

the molecule being labeled and the intended application. A general workflow would include:

Chelation: A chelating agent is conjugated to the targeting molecule (e.g., an antibody).

Radiolabeling: The Ac-225 is incubated with the conjugated molecule under controlled

conditions (pH, temperature) to allow the chelator to bind the radioisotope.

Purification: The radiolabeled conjugate is separated from unbound Ac-225 using methods

like size exclusion chromatography.

Quality Control: The final product is tested for radiochemical purity and stability before use in

preclinical or clinical studies.
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Mandatory Visualization
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Caption: Radioactive Decay Chain of Actinium-225.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. us.rs-online.com [us.rs-online.com]

2. farnell.com [farnell.com]

3. 2spi.com [2spi.com]

4. aoc.nrao.edu [aoc.nrao.edu]

5. Realizing the potential of the Actinium-225 radionuclide generator in targeted alpha-
particle therapy applications - PMC [pmc.ncbi.nlm.nih.gov]

6. Actinium-225 in targeted alpha-particle therapeutic applications - PMC
[pmc.ncbi.nlm.nih.gov]

7. Actinium-225 - isotopic data and properties [chemlin.org]

8. 225Ac [prismap.eu]

9. Actinium-225 - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [Personal protective equipment for handling AK 275].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664478#personal-protective-equipment-for-
handling-ak-275]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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